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Compound of Interest

Compound Name: Dilaurylglycerosulfate

Cat. No.: B12421066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilaurylglycerosulfate is an anionic surfactant belonging to the family of sulfated glycerides.

Its molecular structure, featuring a hydrophilic sulfate group attached to a glycerol backbone

and two lipophilic lauryl (C12) chains, imparts amphiphilic properties that are of significant

interest in various scientific and industrial applications, including diagnostics and potentially

drug delivery. This technical guide provides a comprehensive overview of the known and

inferred surfactant properties of Dilaurylglycerosulfate, detailed experimental protocols for its

characterization, and a discussion of its potential applications in drug development.

While specific experimental data for Dilaurylglycerosulfate is limited in publicly accessible

literature, this guide draws upon established principles of surfactant chemistry and data from

structurally related compounds to provide a robust framework for its study and application.

Physicochemical Properties
Quantitative data for Dilaurylglycerosulfate is not widely available. The following table

summarizes its known chemical properties and provides placeholders for key surfactant

parameters that would be determined experimentally.
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Property Value Reference

Chemical Name

1-Propanol, 2,3-

bis(dodecyloxy)-, 1-(hydrogen

sulfate)

[1]

Synonyms Dilaurylglycerosulfate [1]

CAS Number 99387-94-7 [1]

Molecular Formula C27H56O6S [1]

Molecular Weight 508.795 g/mol [1]

Appearance Not Available

Solubility
Expected to be soluble in

water
[2]

Critical Micelle Concentration

(CMC)
Not Available

Surface Tension at CMC

(γCMC)
Not Available

Hydrophilic-Lipophilic Balance

(HLB)

Not Available (Estimated to be

in the range of 10-15)

Density
0.993 ± 0.06 g/cm³ (20 °C, 760

mmHg)
[1]

Synthesis of Dilaurylglycerosulfate
A plausible synthetic route for Dilaurylglycerosulfate involves a two-step process starting from

glycerol. The first step is the etherification of glycerol with dodecyl bromide to form 1,2-

dilaurylglycerol, followed by sulfation of the remaining primary hydroxyl group.
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Step 1: Etherification

Step 2: Sulfation

Glycerol

2 eq. Dodecyl Bromide

Base (e.g., NaH)

Anhydrous Solvent
(e.g., THF)

1,2-Dilaurylglycerol

Sulfating Agent
(e.g., SO3-Pyridine complex)

Aprotic Solvent
(e.g., Dichloromethane) Dilaurylglycerosulfate
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Plausible synthesis pathway for Dilaurylglycerosulfate.

Experimental Protocol: Synthesis of
Dilaurylglycerosulfate
Materials:

Glycerol
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Dodecyl Bromide

Sodium Hydride (NaH)

Anhydrous Tetrahydrofuran (THF)

Sulfur trioxide-pyridine complex

Anhydrous Dichloromethane (DCM)

Sodium Bicarbonate solution

Anhydrous Sodium Sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Step 1: Synthesis of 1,2-Dilaurylglycerol (Etherification)

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve glycerol in anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium hydride (2.2 equivalents) portion-wise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 1 hour.

Slowly add dodecyl bromide (2.0 equivalents) dropwise to the reaction mixture.

Heat the reaction to reflux and monitor the progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench by the slow addition of

water.

Extract the product with a suitable organic solvent (e.g., diethyl ether).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to obtain 1,2-dilaurylglycerol.

Step 2: Synthesis of Dilaurylglycerosulfate (Sulfation)

Dissolve the purified 1,2-dilaurylglycerol in anhydrous DCM in a flame-dried round-bottom

flask under an inert atmosphere.

Add the sulfur trioxide-pyridine complex (1.1 equivalents) portion-wise at 0 °C.

Allow the reaction to stir at room temperature and monitor its progress by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the final product, if necessary, by a suitable method such as crystallization or

chromatography.

Characterization: The structure of the synthesized Dilaurylglycerosulfate should be confirmed

using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and

¹³C), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Surfactant Properties and Experimental Protocols
The surfactant properties of Dilaurylglycerosulfate are crucial for understanding its behavior

in solution and its potential applications. The following sections detail the key surfactant

properties and the experimental protocols to determine them.

Critical Micelle Concentration (CMC)
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The CMC is the concentration of a surfactant above which micelles form. It is a fundamental

parameter that dictates the onset of many surfactant-based phenomena.

Experimental Protocol: Determination of CMC by Surface Tensiometry

Preparation of Stock Solution: Prepare a stock solution of Dilaurylglycerosulfate in

deionized water at a concentration significantly above the expected CMC.

Serial Dilutions: Prepare a series of dilutions from the stock solution with varying

concentrations of the surfactant.

Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration. The CMC is determined as the point of intersection of the two linear portions

of the graph.
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Workflow for CMC determination by surface tensiometry.

Hydrophilic-Lipophilic Balance (HLB)
The HLB value is an empirical scale that indicates the degree of hydrophilicity or lipophilicity of

a surfactant. It is useful for selecting surfactants for specific applications like emulsification.

Experimental Protocol: Estimation of HLB by Griffin's Method
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For anionic surfactants like Dilaurylglycerosulfate, a modified Griffin's method or Davies'

method can be used for estimation. However, experimental determination is often more

reliable. An experimental approach involves preparing a series of emulsions with a known oil

phase and different surfactant blends of known HLB values. The stability of these emulsions is

then observed to determine the required HLB for that oil, which corresponds to the HLB of the

most stable emulsion.

Calculation of HLB (Davies' Method): HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic

group numbers)

For Dilaurylglycerosulfate, the group numbers would be assigned as follows:

Sulfate group (OSO₃⁻Na⁺): ~38.7

Ester group (COO): ~-0.475 per group (though this is an ether linkage, a similar value for the

linking oxygen can be used as an approximation)

CH₂ group: -0.475 per group

CH₃ group: -0.475 per group

A precise calculation is challenging without established group numbers for the specific linkages

in Dilaurylglycerosulfate.

Applications in Drug Development
The amphiphilic nature of Dilaurylglycerosulfate suggests its potential utility in various

aspects of drug development, particularly in formulation and delivery.

Solubilization of Poorly Water-Soluble Drugs
Surfactants are widely used to solubilize hydrophobic drugs, enhancing their bioavailability.

Above its CMC, Dilaurylglycerosulfate can form micelles that can encapsulate lipophilic drug

molecules within their hydrophobic core, thereby increasing their apparent solubility in aqueous

media.

Formulation of Nanoemulsions and Liposomes
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As a co-emulsifier, Dilaurylglycerosulfate can be used to stabilize nanoemulsions, which are

promising carriers for targeted drug delivery.[1] It can also be incorporated into the lipid bilayer

of liposomes to modify their surface properties and stability.

Permeation Enhancement
Anionic surfactants can interact with biological membranes, potentially leading to an increase in

their permeability. This property could be harnessed to enhance the absorption of drugs across

biological barriers.

Dilaurylglycerosulfate

Solubilization of
Poorly Soluble Drugs

Formulation of
Nanoemulsions & Liposomes Permeation Enhancement

Click to download full resolution via product page

Potential drug delivery applications of Dilaurylglycerosulfate.

Biocompatibility and Toxicity
The biocompatibility of any surfactant intended for pharmaceutical use is of paramount

importance. Anionic surfactants, in general, can exhibit some level of toxicity by interacting with

cell membranes and proteins. Therefore, a thorough evaluation of the biocompatibility and

cytotoxicity of Dilaurylglycerosulfate is essential.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

Cell Culture: Culture a relevant cell line (e.g., Caco-2 for intestinal absorption, HaCaT for

dermal application) in appropriate media.

Treatment: Treat the cells with various concentrations of Dilaurylglycerosulfate for a

specified period (e.g., 24, 48 hours).
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MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate.

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve

the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Conclusion
Dilaurylglycerosulfate is an anionic surfactant with a chemical structure that suggests

promising surfactant properties. While specific experimental data is scarce, this guide provides

a comprehensive framework for its synthesis and characterization based on established

methodologies for similar compounds. Its potential applications in drug delivery, particularly in

the formulation of poorly soluble drugs, warrant further investigation. A critical aspect of its

future development will be a thorough assessment of its biocompatibility and toxicity profile.

The detailed protocols and conceptual diagrams presented herein are intended to facilitate and

guide future research into the surfactant properties and applications of Dilaurylglycerosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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